Iganidipine hydrochloride Iganidipine hydrochloride
Brand Name: Vulcanchem
CAS No.: 117241-46-0
VCID: VC20872479
InChI: InChI=1S/C28H38N4O6.2ClH/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36;;/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3;2*1H
SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl
Molecular Formula: C28H40Cl2N4O6
Molecular Weight: 599.5 g/mol

Iganidipine hydrochloride

CAS No.: 117241-46-0

Cat. No.: VC20872479

Molecular Formula: C28H40Cl2N4O6

Molecular Weight: 599.5 g/mol

* For research use only. Not for human or veterinary use.

Iganidipine hydrochloride - 117241-46-0

Specification

CAS No. 117241-46-0
Molecular Formula C28H40Cl2N4O6
Molecular Weight 599.5 g/mol
IUPAC Name 5-O-[2,2-dimethyl-3-(4-prop-2-enylpiperazin-1-yl)propyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;dihydrochloride
Standard InChI InChI=1S/C28H38N4O6.2ClH/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36;;/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3;2*1H
Standard InChI Key PJGTYHKZUAHNHC-UHFFFAOYSA-N
SMILES CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl
Canonical SMILES CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl

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